Cas no 1235379-73-3 (N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)
N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
- N-cyclopropyl-N-(thiophen-3-ylmethyl)-2,1,3-benzothiadiazole-5-carboxamide
- AKOS024522769
- N-cyclopropyl-N-(thiophen-3-ylmethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
- N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
- 1235379-73-3
- F5854-4120
-
- Inchi: 1S/C15H13N3OS2/c19-15(11-1-4-13-14(7-11)17-21-16-13)18(12-2-3-12)8-10-5-6-20-9-10/h1,4-7,9,12H,2-3,8H2
- InChI Key: MPPHNFXPCOBSTG-UHFFFAOYSA-N
- SMILES: N1=C2C=CC(C(N(C3CC3)CC3C=CSC=3)=O)=CC2=NS1
Computed Properties
- Exact Mass: 315.05
- Monoisotopic Mass: 315.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
- XLogP3: 3
N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5854-4120-2μmol |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-5μmol |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-10μmol |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-20μmol |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-1mg |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-2mg |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-3mg |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-4mg |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-5mg |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5854-4120-10mg |
N-cyclopropyl-N-[(thiophen-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide |
1235379-73-3 | 10mg |
$79.0 | 2023-09-09 |
N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
Introduction to N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1235379-73-3)
N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1235379-73-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique structural features of N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide make it a promising candidate for the development of new therapeutic agents.
The molecular structure of N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide consists of a benzothiadiazole core functionalized with a cyclopropyl and a thiophene moiety. The cyclopropyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the thiophene moiety contributes to the overall electronic properties and biological activity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent studies have explored the pharmacological properties of N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide. One notable area of research is its anti-inflammatory activity. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide has shown promising antitumor activity. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic investigations have revealed that N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide induces apoptosis through the activation of caspase-dependent pathways and the modulation of cell cycle progression.
The antimicrobial properties of N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide have also been investigated. Studies have shown that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Notably, it has been effective against multidrug-resistant strains such as MRSA (methicillin-resistant Staphylococcus aureus) and ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species). The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.
The pharmacokinetic profile of N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide has been evaluated in animal models. Results indicate that this compound has favorable oral bioavailability and a long half-life in plasma. These properties suggest that it could be administered orally with minimal dosing frequency. Furthermore, toxicology studies have shown that N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models.
In conclusion, N-cyclopropyl-N-(thiophen-3-y l)methyl - 2 , 1 , 3 - benzot hiad iazol e - 5 - car boxam ide strong > ( CAS No . 12 3 5 7 9 - 7 0 - 8 ) represents a promising lead compound with diverse biological activities. Its anti-inflammatory , antitumor , and antimicrobial properties make it a valuable candidate for further development in drug discovery programs . Ongoing research aims to optimize its structure for enhanced potency , selectivity , and safety , paving the way for potential clinical applications . p >
1235379-73-3 (N-cyclopropyl-N-(thiophen-3-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)